Cas no 2229225-98-1 (5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran)

• Product Name: 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran
• CAS No: 2229225-98-1
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 5810859
• PubChem ID: 165945525
• Update Time: 2025-05-27

5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran
• EN300-1910399
• 2229225-98-1

• Inchi： 1S/C10H9BrO/c1-3-10(4-5-10)9-7(2)6-8(11)12-9/h1,6H,4-5H2,2H3
• InChI Key： DRKRIWCVCHQTLH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2(C#C)CC2)O1

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 13.1Ų

Additional information on 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran

Research Brief on 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran (CAS: 2229225-98-1) in Chemical Biology and Pharmaceutical Applications

The compound 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran (CAS: 2229225-98-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic furan derivative, characterized by a bromine substituent at the 5-position and an ethynylcyclopropyl group at the 2-position, exhibits promising reactivity and biological activity profiles that warrant further investigation.

Recent studies have focused on the synthetic accessibility of this compound and its utility as a building block for more complex molecular architectures. The presence of both the bromine and ethynyl groups makes it particularly valuable for cross-coupling reactions, enabling the construction of diverse chemical libraries for biological screening. Researchers have successfully employed palladium-catalyzed Sonogashira and Suzuki-Miyaura couplings with this scaffold to generate novel compounds with potential pharmacological properties.

In the context of drug discovery, preliminary biological evaluations of 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran derivatives have shown interesting activity against specific protein targets. Molecular docking studies suggest that the rigid cyclopropyl-ethynyl moiety may contribute to enhanced binding affinity by reducing conformational flexibility and promoting optimal interactions with binding pockets. Several research groups are currently exploring its potential as a core structure for kinase inhibitors and epigenetic modulators.

The metabolic stability and pharmacokinetic properties of this compound class are under active investigation. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the furan core with its substitution pattern may offer improved metabolic stability compared to similar compounds without the bromine substituent. However, further optimization may be required to address potential issues with membrane permeability and oral bioavailability.

From a chemical biology perspective, 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran has shown utility as a versatile probe for studying biological systems. Its fluorescent properties and ability to participate in click chemistry reactions make it particularly valuable for labeling and tracking studies. Recent applications include its use in activity-based protein profiling and the development of fluorescent sensors for cellular imaging.

Ongoing research is exploring the scalability of synthetic routes to this compound, with several groups reporting improved yields through optimized reaction conditions. The development of more sustainable synthetic approaches, including catalytic methods and flow chemistry applications, represents an active area of investigation that could enhance the compound's accessibility for broader research applications.

In conclusion, 5-bromo-2-(1-ethynylcyclopropyl)-3-methylfuran (CAS: 2229225-98-1) represents a promising scaffold with multiple applications in medicinal chemistry and chemical biology. Its unique structural features, combined with demonstrated biological activity and synthetic versatility, position it as a valuable tool for drug discovery and biological research. Future studies will likely focus on expanding its therapeutic applications and further optimizing its pharmacological properties.